N-(2,6-dimethylphenyl)-3-isopropoxybenzamide

• IUPAC Name: N-(2,6-dimethylphenyl)-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H21NO2/c1-12(2)21-16-10-6-9-15(11-16)18(20)19-17-13(3)7-5-8-14(17)4/h5-12H,1-4H3,(H,19,20)
• InChI Key: SIVUEKZOHSRBRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC(=CC=C2)OC(C)C
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-(2,6-dimethylphenyl)-3-isopropoxybenzamide, also known as DIPBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DIPBA belongs to the class of benzamides and is a derivative of 2,6-dimethylaniline. In

Scientific Research Applications

N-(2,6-dimethylphenyl)-3-isopropoxybenzamide has shown potential as a research tool in various scientific fields. One of its most promising applications is in the study of cancer. N-(2,6-dimethylphenyl)-3-isopropoxybenzamide has been found to inhibit the growth of cancer cells by targeting the protein Hsp90, which is involved in the stabilization of various oncogenic proteins. N-(2,6-dimethylphenyl)-3-isopropoxybenzamide has also been shown to inhibit the activity of the protein kinase CK2, which is overexpressed in many cancers and plays a role in cell proliferation and survival.
Another potential application of N-(2,6-dimethylphenyl)-3-isopropoxybenzamide is in the study of neurological disorders such as Alzheimer's disease. N-(2,6-dimethylphenyl)-3-isopropoxybenzamide has been found to inhibit the aggregation of amyloid-beta peptides, which are believed to play a role in the development of Alzheimer's disease. N-(2,6-dimethylphenyl)-3-isopropoxybenzamide has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-(2,6-dimethylphenyl)-3-isopropoxybenzamide involves its interaction with specific proteins in cells. N-(2,6-dimethylphenyl)-3-isopropoxybenzamide binds to the ATP-binding site of Hsp90 and CK2, inhibiting their activity. This leads to the destabilization of oncogenic proteins and the inhibition of cell proliferation and survival in cancer cells. In Alzheimer's disease, N-(2,6-dimethylphenyl)-3-isopropoxybenzamide inhibits the aggregation of amyloid-beta peptides by binding to their hydrophobic regions.
Biochemical and Physiological Effects:
N-(2,6-dimethylphenyl)-3-isopropoxybenzamide has been shown to have a range of biochemical and physiological effects. In cancer cells, N-(2,6-dimethylphenyl)-3-isopropoxybenzamide inhibits cell proliferation and induces apoptosis, or programmed cell death. In Alzheimer's disease, N-(2,6-dimethylphenyl)-3-isopropoxybenzamide reduces the formation of amyloid-beta aggregates and improves cognitive function. N-(2,6-dimethylphenyl)-3-isopropoxybenzamide has also been shown to have anti-inflammatory effects and to inhibit the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,6-dimethylphenyl)-3-isopropoxybenzamide in lab experiments is its specificity for Hsp90 and CK2. This allows researchers to selectively target these proteins and study their role in various cellular processes. However, one limitation of using N-(2,6-dimethylphenyl)-3-isopropoxybenzamide is its relatively low potency compared to other Hsp90 and CK2 inhibitors. This may require higher concentrations of N-(2,6-dimethylphenyl)-3-isopropoxybenzamide to achieve the desired effects, which could lead to non-specific effects and toxicity.

Future Directions

There are several future directions for research on N-(2,6-dimethylphenyl)-3-isopropoxybenzamide. One area of interest is the development of more potent and selective inhibitors of Hsp90 and CK2. This could lead to the development of new cancer therapies and treatments for neurological disorders. Another area of interest is the study of N-(2,6-dimethylphenyl)-3-isopropoxybenzamide's effects on other proteins and cellular processes. This could lead to the discovery of new targets for drug development and new insights into cellular signaling pathways. Finally, the development of new methods for the synthesis and purification of N-(2,6-dimethylphenyl)-3-isopropoxybenzamide could improve its availability and reduce the cost of research.

Synthesis Methods

The synthesis of N-(2,6-dimethylphenyl)-3-isopropoxybenzamide involves the reaction of 2,6-dimethylaniline with isopropyl alcohol and benzoyl chloride in the presence of a catalyst such as triethylamine. The reaction proceeds under reflux conditions and yields N-(2,6-dimethylphenyl)-3-isopropoxybenzamide as a white crystalline solid. The purity of the compound can be improved by recrystallization from a suitable solvent.